molecular formula C20H17F4N5O2S B2359426 3-(4-((4-Fluoro-3-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)-6-(pyridin-2-yl)pyridazine CAS No. 1060168-86-6

3-(4-((4-Fluoro-3-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)-6-(pyridin-2-yl)pyridazine

Cat. No.: B2359426
CAS No.: 1060168-86-6
M. Wt: 467.44
InChI Key: IMNJTXKSLXQYOK-UHFFFAOYSA-N
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Description

3-(4-((4-Fluoro-3-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)-6-(pyridin-2-yl)pyridazine is a useful research compound. Its molecular formula is C20H17F4N5O2S and its molecular weight is 467.44. The purity is usually 95%.
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Scientific Research Applications

Androgen Receptor Downregulation

  • Application : The compound was modified to address specific issues and led to the development of AZD3514, a clinical candidate for treating castrate-resistant prostate cancer (Bradbury et al., 2013).

Antimicrobial and Antimalarial Activities

  • Application : Derivatives containing this compound showed promising in vitro antimicrobial activity against certain gram-positive and gram-negative bacteria and antifungal and antimalarial activities (Bhatt et al., 2016).

Anti-diabetic Drug Development

  • Application : A family of triazolo-pyridazine-6-yl-substituted piperazines, including this compound, was synthesized and evaluated for their potential as anti-diabetic medications, showing strong Dipeptidyl peptidase-4 (DPP-4) inhibition (Bindu et al., 2019).

Cancer Imaging

  • Application : This compound was utilized in the design and synthesis of radiotracers for positron emission tomography (PET) imaging of stearoyl-CoA desaturase-1, a target associated with poor survival in cancer patients (Silvers et al., 2016).

Crystal Structure Analysis

  • Application : The compound's crystal structure, with a chair conformation of the piperazine ring, has been stabilized by weak intermolecular hydrogen-bond interactions, contributing to structural chemistry knowledge (Arslan et al., 2010).

Glucan Synthase Inhibitors

  • Application : This compound was part of a study for developing β-1,3-glucan synthase inhibitors, showing significant efficacy in a mouse model of Candida glabrata infection (Ting et al., 2011).

Co-crystal and Salt Formation

  • Application : It played a role in crystal engineering principles to prepare organic co-crystals and salts, contributing to an understanding of hydrogen-bond motifs in crystal structures (Elacqua et al., 2013).

Properties

IUPAC Name

3-[4-[4-fluoro-3-(trifluoromethyl)phenyl]sulfonylpiperazin-1-yl]-6-pyridin-2-ylpyridazine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H17F4N5O2S/c21-16-5-4-14(13-15(16)20(22,23)24)32(30,31)29-11-9-28(10-12-29)19-7-6-18(26-27-19)17-3-1-2-8-25-17/h1-8,13H,9-12H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IMNJTXKSLXQYOK-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1C2=NN=C(C=C2)C3=CC=CC=N3)S(=O)(=O)C4=CC(=C(C=C4)F)C(F)(F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H17F4N5O2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

467.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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